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3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine 3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine Halogenated uridine derivative
A halogenated uridine derivative used in pharmaceutical compositions.
Brand Name: Vulcanchem
CAS No.: 6046-63-5
VCID: VC20804212
InChI: InChI=1S/C13H15ClN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
SMILES: CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C
Molecular Formula: C13H15ClN2O7
Molecular Weight: 346.72 g/mol

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine

CAS No.: 6046-63-5

Cat. No.: VC20804212

Molecular Formula: C13H15ClN2O7

Molecular Weight: 346.72 g/mol

* For research use only. Not for human or veterinary use.

3',5'-Di-O-acetyl-5-chloro-2'-deoxyuridine - 6046-63-5

Specification

Description Halogenated uridine derivative
A halogenated uridine derivative used in pharmaceutical compositions.
CAS No. 6046-63-5
Molecular Formula C13H15ClN2O7
Molecular Weight 346.72 g/mol
IUPAC Name [(2R,3S,5R)-3-acetyloxy-5-(5-chloro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
Standard InChI InChI=1S/C13H15ClN2O7/c1-6(17)21-5-10-9(22-7(2)18)3-11(23-10)16-4-8(14)12(19)15-13(16)20/h4,9-11H,3,5H2,1-2H3,(H,15,19,20)/t9-,10+,11+/m0/s1
Standard InChI Key VYGRPIVVXOHVEA-HBNTYKKESA-N
Isomeric SMILES CC(=O)OC[C@@H]1[C@H](C[C@@H](O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C
SMILES CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C
Canonical SMILES CC(=O)OCC1C(CC(O1)N2C=C(C(=O)NC2=O)Cl)OC(=O)C

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